![molecular formula C23H21BrN4O2 B2612539 N-(4-bromo-3-methylphenyl)-3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide CAS No. 921514-65-0](/img/structure/B2612539.png)
N-(4-bromo-3-methylphenyl)-3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-(4-bromo-3-methylphenyl)-3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide” is a complex organic molecule that contains several functional groups and structural motifs common in medicinal chemistry . It includes a pyrazolo[4,3-c]pyridine core, which is a bicyclic heterocyclic structure found in various natural products, drug molecules, vitamins, and materials .
Molecular Structure Analysis
The molecular structure of a compound like this would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds between them .
Chemical Reactions Analysis
The chemical reactivity of a compound like this would depend on the specific functional groups present in the molecule. For example, the bromo group could potentially be involved in substitution reactions . The carboxamide group could participate in acid-base reactions .
Physical and Chemical Properties Analysis
The physical and chemical properties of a compound like this would be influenced by its molecular structure and the functional groups it contains. These properties could include things like solubility, melting point, boiling point, and stability under various conditions .
Scientific Research Applications
Synthesis and Structure Analysis
- Research on similar compounds, such as 4-(4-Chlorophenyl)-5-cyano-3-(4-methylphenyl)-6-diphenyl-4,7-dihydro-2Hpyrazolo[3,4-b]pyridine, has focused on their synthesis and structural analysis using methods like NMR and X-ray diffraction. These studies provide insights into the molecular structures and tautomeric forms of these compounds in solution and crystalline states (Quiroga et al., 1999).
Anticancer and Anti-5-lipoxygenase Agents
- Pyrazolopyrimidines, which are structurally related to your compound of interest, have been synthesized and evaluated for their potential as anticancer and anti-5-lipoxygenase agents. This highlights the possible therapeutic applications of such compounds in the treatment of cancer and inflammatory diseases (Rahmouni et al., 2016).
Novel Synthesis Methods
- Innovative methods for synthesizing compounds related to N-(4-bromo-3-methylphenyl)-3-oxo-2-phenyl-5-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide have been developed. For example, one-pot reactions and microwave irradiation have been used to synthesize related pyrazolo[1,5-a] pyrimidines, which could inform the synthesis of your compound of interest (Khan et al., 2005).
Antibacterial Properties
- Studies on pyrazolo[3,4-b]pyridine-based heterocycles derived from compounds similar to the one you're interested in have shown promising antibacterial properties. This suggests potential applications in developing new antibacterial agents (Abdel‐Latif et al., 2019).
Anti-Breast Cancer Activity
- Research on 4-Aminoantipyrine-based heterocycles, which bear structural similarities to your compound, has revealed significant anti-breast cancer activity. This underlines the potential of such compounds in cancer therapy (Ghorab et al., 2014).
Mechanism of Action
The mechanism of action of a compound like this would depend on its intended biological target. Many drugs work by binding to specific proteins in the body and altering their activity . Without more specific information about the intended use of this compound, it’s difficult to predict its mechanism of action.
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-(4-bromo-3-methylphenyl)-3-oxo-2-phenyl-5-propylpyrazolo[4,3-c]pyridine-7-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21BrN4O2/c1-3-11-27-13-18(22(29)25-16-9-10-20(24)15(2)12-16)21-19(14-27)23(30)28(26-21)17-7-5-4-6-8-17/h4-10,12-14H,3,11H2,1-2H3,(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WASITKMKAYGIKF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)NC4=CC(=C(C=C4)Br)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21BrN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.